Cas no 2172036-63-2 (1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)
1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- 2172036-63-2
- 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
- EN300-1591291
-
- Inchi: 1S/C13H14ClFN4O2S/c14-11-9-10(1-2-12(11)15)19-13(3-4-17-19)22(20,21)18-7-5-16-6-8-18/h1-4,9,16H,5-8H2
- InChI Key: DMLHUXSBXXILEE-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N1C(=CC=N1)S(N1CCNCC1)(=O)=O)F
Computed Properties
- Exact Mass: 344.0510027g/mol
- Monoisotopic Mass: 344.0510027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.6Ų
1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591291-0.05g |
2172036-63-2 | 0.05g |
$1080.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-0.1g |
2172036-63-2 | 0.1g |
$1131.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-0.25g |
2172036-63-2 | 0.25g |
$1183.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-0.5g |
2172036-63-2 | 0.5g |
$1234.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-1.0g |
2172036-63-2 | 1g |
$1286.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-2.5g |
2172036-63-2 | 2.5g |
$2520.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-5.0g |
2172036-63-2 | 5g |
$3728.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-10.0g |
2172036-63-2 | 10g |
$5528.0 | 2023-06-04 | |||
| Enamine | EN300-1591291-50mg |
2172036-63-2 | 50mg |
$1080.0 | 2023-09-23 | |||
| Enamine | EN300-1591291-100mg |
2172036-63-2 | 100mg |
$1131.0 | 2023-09-23 |
1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
Introduction to Compound with CAS No. 2172036-63-2 and Product Name: 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
The compound with the CAS number 2172036-63-2 and the product name 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates a sulfonyl-piperazine moiety, which is a well-known pharmacophore in drug design, known for its ability to modulate various biological pathways.
The 3-chloro-4-fluorophenyl substituent in the pyrazole ring introduces specific electronic and steric properties that can influence the compound's interaction with biological targets. This particular substitution pattern has been extensively studied in the context of developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The presence of both chlorine and fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further development.
Recent research in medicinal chemistry has highlighted the importance of sulfonyl-piperazine derivatives in the treatment of various diseases. These compounds have shown efficacy in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The specific structure of 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine suggests that it may interact with these receptors in a unique manner, potentially offering new therapeutic strategies.
In vitro studies have demonstrated that this compound exhibits significant binding affinity to certain protein targets, which are relevant to neurological disorders. The sulfonyl group plays a crucial role in mediating these interactions by forming hydrogen bonds and hydrophobic interactions with the target proteins. Additionally, the pyrazole ring contributes to the compound's binding affinity by occupying specific pockets within the protein binding site. These interactions are critical for the compound's ability to modulate biological pathways effectively.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for further drug development. The structural features of 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine allow for modifications that can enhance its pharmacological properties. For instance, alterations to the substitution pattern on the pyrazole ring or modifications to the sulfonyl group can fine-tune the compound's bioavailability, selectivity, and efficacy. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-chloro-4-fluorophenyl group into the pyrazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, which are essential for pharmaceutical applications. The use of modern techniques such as transition metal catalysis has further streamlined the synthesis process, making it more efficient and scalable.
Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have shown that it exhibits favorable solubility and stability under physiological conditions, which are important factors for drug absorption and distribution. Additionally, preliminary toxicity studies indicate that it is well-tolerated at relevant doses, suggesting its potential for safe clinical use. These findings are encouraging and warrant further investigation into its therapeutic applications.
The impact of this compound on drug discovery extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding the structure-activity relationships (SAR) within sulfonamide-based compounds. By studying its interactions with biological targets, researchers can gain insights into how different structural features influence pharmacological activity. This knowledge can be applied to design new compounds with improved properties, thereby accelerating the drug development process.
Future research directions include exploring the compound's potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The modulation of neurotransmitter receptors by this compound could offer new avenues for therapeutic intervention in these conditions. Additionally, investigating its effects on inflammatory pathways may reveal its potential in treating autoimmune diseases like rheumatoid arthritis and inflammatory bowel disease.
In conclusion, 1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2172036-63-2) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features make it an attractive candidate for further development, particularly in treating neurological and inflammatory disorders. Ongoing research aims to elucidate its mechanisms of action and explore its potential as a lead compound for novel therapeutics.
2172036-63-2 (1-{[1-(3-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)